Cas no 383-13-1 (4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid)

• Product Name: 4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid
• CAS No: 383-13-1
• MF: C₉H₅F₅O₂
• MW: 240.126820325851
• MDL: MFCD15209530
• CID: 1071531
• PubChem ID: 329765870
• Update Time: 2025-04-24

4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid
• 4-(Pentafluoroethyl)benzoic acid
• p-(Pentafluoroethyl)benzoic acid
• 4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid, 97%
• BBL102150
• 4-Pentafluoroethyl-benzoic acid
• AKOS015891001
• CHEMBL317558
• Z815579442
• 4-(Perfluoroethyl)benzoic acid
• STL555949
• DTXSID801265655
• EN300-54795
• G41702
• 383-13-1
• CS-0451907
• MFCD15209530
• SCHEMBL3241556
• 4-(Perfluoroethyl)benzoicacid
• MS-20379
• AU-004/43508113

• MDL： MFCD15209530
• Inchi： 1S/C9H5F5O2/c10-8(11,9(12,13)14)6-3-1-5(2-4-6)7(15)16/h1-4H,(H,15,16)
• InChI Key： WJKRCWXOKSNIAD-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 240.02095
• Monoisotopic Mass: 240.02097021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 154-159 °C
• PSA: 37.3

4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P301+P312+P330-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid

Introduction to 4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid (CAS No. 383-13-1)

4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 383-13-1, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to a class of molecules characterized by the presence of a highly electronegative pentafluoroethyl group, which imparts distinct electronic and steric effects that make it a valuable scaffold for drug discovery and material science.

The molecular structure of 4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid consists of a benzoic acid core substituted with a pentafluoroethyl moiety at the 4-position. The benzoic acid moiety is well-known for its role as a pharmacophore in various therapeutic agents, while the pentafluoroethyl group introduces strong electron-withdrawing effects through its fluorine atoms. These features contribute to the compound's high lipophilicity and metabolic stability, making it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of fluorinated benzoic acids as key intermediates in the design of novel bioactive molecules. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of drug candidates, including their solubility, bioavailability, and binding affinity to biological targets. In particular, the pentafluoroethyl group has been shown to enhance the metabolic stability of small molecules by reducing susceptibility to oxidative degradation.

In the realm of pharmaceutical research, 4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid has been investigated for its potential role as a precursor in the synthesis of novel therapeutic agents. Its structural motif is particularly relevant in the development of anti-inflammatory and anticancer drugs, where fluorinated aromatic compounds have exhibited promising activity. For instance, derivatives of this compound have been explored as inhibitors of cyclooxygenase (COX) enzymes, which are implicated in inflammation and pain management.

Moreover, the unique electronic properties of 4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid make it a valuable tool in material science applications. Fluorinated benzoic acids are known for their ability to enhance the performance of liquid crystals and organic semiconductors due to their high polarizability and thermal stability. Research has shown that incorporating this compound into polymer matrices can improve mechanical strength and thermal resistance, making it useful in advanced materials for electronics and optoelectronics.

The synthesis of 4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid typically involves multi-step organic reactions starting from commercially available precursors such as p-toluic acid or 4-bromobenzoic acid. The introduction of the pentafluoroethyl group is commonly achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers can obtain high-quality material for their studies.

Recent studies have also explored the biological activity of 4-(1,1,2,2,2-Pentafluoroethyl)benzoic acid itself. In vitro assays have revealed that this compound exhibits moderate inhibitory activity against certain bacterial strains due to its ability to disrupt bacterial cell wall synthesis. Additionally, preliminary data suggest that it may interact with specific enzymes involved in cellular metabolism pathways relevant to neurodegenerative diseases. These findings underscore its potential as a lead compound for further medicinal chemistry optimization.

The growing interest in fluorinated compounds has led to increased efforts in developing sustainable synthetic routes for 4-(1,,12,,12,,12-Pentafluoroethyl)benzoic acid. Green chemistry principles have been applied to minimize waste and energy consumption during production processes. For example，catalytic methods using earth-abundant metals have been investigated as alternatives to traditional stoichiometric approaches. Such innovations not only enhance efficiency but also align with global efforts toward environmentally responsible chemical manufacturing.

Future directions in research on 4-(1,,12,,12,,12-Pentafluoroethyl)benzoic acid include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form stable complexes with other molecules makes it a promising candidate for targeted drug delivery platforms. Additionally，its interaction with nanoparticles has been studied for potential applications in imaging techniques and therapeutic agents designed for specific disease treatments.

In conclusion,4-(1,,12,,12,,12-Pentafluoroethyl)benzoic acid (CAS No. 383-13-1) is a multifaceted compound with significant potential across multiple scientific disciplines。Its unique structural features make it an invaluable tool in pharmaceutical research，material science，and beyond。As our understanding of fluorinated molecules continues to evolve，the applications of this compound are expected to expand，leading to new breakthroughs in medicine and technology。